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  3. 4-[4-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]benzenesulfonamide
4-[4-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]benzenesulfonamide 4-[4-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]benzenesulfonamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0990621
InChI: InChI=1S/C18H13F3N4O7S/c1-32-14-8-9(7-13(15(14)26)25(28)29)6-12-16(18(19,20)21)23-24(17(12)27)10-2-4-11(5-3-10)33(22,30)31/h2-8,23H,1H3,(H2,22,30,31)/b9-6+
SMILES: COC1=CC(=CC2=C(NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F)C=C(C1=O)[N+](=O)[O-]
Molecular Formula: C18H13F3N4O7S
Molecular Weight: 486.4 g/mol

4-[4-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]benzenesulfonamide

CAS No.:

Cat. No.: VC0990621

Molecular Formula: C18H13F3N4O7S

Molecular Weight: 486.4 g/mol

* For research use only. Not for human or veterinary use.

4-[4-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]benzenesulfonamide -

Specification

Molecular Formula C18H13F3N4O7S
Molecular Weight 486.4 g/mol
IUPAC Name 4-[4-[(E)-(3-methoxy-5-nitro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]-3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]benzenesulfonamide
Standard InChI InChI=1S/C18H13F3N4O7S/c1-32-14-8-9(7-13(15(14)26)25(28)29)6-12-16(18(19,20)21)23-24(17(12)27)10-2-4-11(5-3-10)33(22,30)31/h2-8,23H,1H3,(H2,22,30,31)/b9-6+
Standard InChI Key YUXJOSPOYAQLRZ-RMKNXTFCSA-N
Isomeric SMILES COC1=C/C(=C/C2=C(NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F)/C=C(C1=O)[N+](=O)[O-]
SMILES COC1=CC(=CC2=C(NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F)C=C(C1=O)[N+](=O)[O-]
Canonical SMILES COC1=CC(=CC2=C(NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F)C=C(C1=O)[N+](=O)[O-]

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